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Compound of Interest

Compound Name: Triolein-13C3

Cat. No.: B1601240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 13C-Triolein Breath Test is a non-invasive and reliable method for assessing fat

malabsorption, offering a safer alternative to radioactive isotopes. This guide provides a

comprehensive overview of normative data from Triolein-13C3 metabolic studies, compares its

performance with other methods, and details the experimental protocols to support study

design and interpretation.

Performance Comparison: 13C-Triolein Breath Test
vs. Alternative Methods
The 13C-Triolein breath test demonstrates high sensitivity and specificity in detecting fat

malabsorption, making it a robust tool for clinical and research settings. Below is a summary of

its performance in comparison to other common methods for assessing pancreatic exocrine

insufficiency and fat malabsorption.
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Test Principle Sensitivity Specificity
Key
Advantages

Key
Disadvanta
ges

13C-Triolein

Breath Test

Measures the

rate of

13CO2

exhalation

after

ingestion of

13C-labeled

triolein, a

long-chain

triglyceride.

100%[1][2] 89-96%[1][2]

Non-invasive,

non-

radioactive,

simple to

administer.[3]

Can be

influenced by

gastric

emptying.[3]

14C-Triolein

Breath Test

Similar to the

13C-Triolein

test but uses

a radioactive

carbon

isotope.

High High

Well-

established

method.

Involves

radiation

exposure.[3]

Fecal Fat

Analysis (72-

hour)

Quantitative

measurement

of fat in stool

collected over

72 hours.

Gold

Standard

Gold

Standard

Direct

measurement

of fat

excretion.[4]

Cumbersome

for patients,

requires strict

dietary

adherence.[4]

Fecal

Elastase-1

Measures the

concentration

of pancreatic

elastase-1 in

the stool.

Good for

moderate to

severe

insufficiency.

Good

Non-invasive,

single stool

sample

required.

Low

sensitivity for

mild

pancreatic

insufficiency.

[4][5]

Secretin-

Caerulein

Test

Direct

pancreatic

function test

involving

duodenal

High High "Gold

standard" for

assessing

pancreatic

Invasive,

requires

specialized

centers.[4]
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intubation

and hormonal

stimulation.

secretory

capacity.[5]

13C-Mixed

Triglyceride

Breath Test

Uses a mixed

triglyceride to

assess lipase

function.

High for

severe

insufficiency.

High Non-invasive.

Limited

sensitivity for

mild

pancreatic

insufficiency.

[5]

Normative Data for 13C-Triolein Breath Test
The following table summarizes key normative data points from studies utilizing the 13C-

Triolein breath test in healthy subjects. These values can serve as a reference for interpreting

results in metabolic studies.

Parameter
Healthy Subject
Value

Condition/Disease
State Value

Reference

Peak 13CO2

Excretion Rate

> 2.7% dose/hour

(mean: 4.96 ± 2.2%

dose/hour)

< 2.7% dose/hour

(mean: 0.75 ± 0.63%

dose/hour in fat

malabsorption)

[1]

Cumulative

Percentage Dose

Recovery (cPDR) at 6

hours

Median: 28%

(interquartile range:

22-41%)

Median: 3%

(interquartile range: 0-

8% in cystic fibrosis

patients without

enzyme replacement)

[3][6]

Experimental Protocols
Detailed and standardized experimental protocols are crucial for obtaining reliable and

reproducible results in Triolein-13C3 metabolic studies.

13C-Triolein Breath Test Protocol
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This protocol is based on methodologies described in published research.[3][6]

Patient Preparation:

Patients should fast overnight for at least 8-12 hours.

Abstain from smoking and vigorous exercise on the morning of the test.

Baseline Breath Sample:

Collect a baseline breath sample by having the patient exhale into a collection tube or bag.

Test Meal Administration:

Administer a standardized liquid meal. A common formulation consists of 50 mL of a liquid

meal mixed with 200 µL of 13C-Triolein.[3][6] Another described dosage is 17 mg/kg of

body weight.[1]

Breath Sample Collection:

Collect breath samples at regular intervals. A typical schedule is every 30 minutes for a

total duration of 6 hours.[3][6]

Sample Analysis:

Analyze the 13CO2/12CO2 ratio in the collected breath samples using isotope ratio mass

spectrometry (IRMS) or other suitable technology.

Data Calculation:

Calculate the percentage dose of 13C recovered per hour (% dose/h) and the cumulative

percentage dose recovery (cPDR) over the study period.

Visualizing Metabolic and Experimental Pathways
To further clarify the processes involved in Triolein-13C3 metabolic studies, the following

diagrams illustrate the metabolic pathway of Triolein-13C3 and the experimental workflow of

the breath test.
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Caption: Metabolic Pathway of Ingested 13C-Triolein.
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Caption: Experimental Workflow of the 13C-Triolein Breath Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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